Cas no 151752-08-8 (Loureirin D)

Loureirin D structure
Loureirin D structure
Product Name:Loureirin D
CAS No:151752-08-8
MF:C17H18O5
MW:302.321825504303
CID:2087250
PubChem ID:10424988
Update Time:2025-04-21

Loureirin D Chemical and Physical Properties

Names and Identifiers

    • Loureirin D
    • 3-(4-Hydroxy-2,6-dimethoxyphenyl)-1-(4-hydroxyphenyl)-1-propanone
    • CS-0140276
    • FT-0775426
    • CHEMBL400283
    • AKOS040760526
    • 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone
    • SCHEMBL7194539
    • LMPK12120608
    • E88740
    • FS-7355
    • 151752-08-8
    • HY-N8184
    • 3-(4-hydroxy-2,6-dimethoxyphenyl)-1-(4-hydroxyphenyl)propan-1-one
    • DA-70034
    • Loureirin E
    • Inchi: 1S/C17H18O5/c1-21-16-9-13(19)10-17(22-2)14(16)7-8-15(20)11-3-5-12(18)6-4-11/h3-6,9-10,18-19H,7-8H2,1-2H3
    • InChI Key: WRSUVSOOJHAIRI-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1CCC(C1C=CC(=CC=1)O)=O)OC)O

Computed Properties

  • Exact Mass: 302.11542367g/mol
  • Monoisotopic Mass: 302.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.094 g/l) (25 º C),

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